Ethyl 2-((3-(4-(3-chlorophenyl)piperazino)-4-cyano-5-isothiazolyl)amino)acetate

• IUPAC Name: ethyl 2-[[3-[4-(3-chlorophenyl)piperazin-1-yl]-4-cyano-1,2-thiazol-5-yl]amino]acetate
• InChI: InChI=1S/C18H20ClN5O2S/c1-2-26-16(25)12-21-18-15(11-20)17(22-27-18)24-8-6-23(7-9-24)14-5-3-4-13(19)10-14/h3-5,10,21H,2,6-9,12H2,1H3
• InChI Key: MGNLWTGQMKFDRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=C(C(=NS1)N2CCN(CC2)C3=CC(=CC=C3)Cl)C#N
• Molecular Formula: C18H20ClN5O2S
• Molecular Weight: 405.9 g/mol

Description

The compound is a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives show a wide range of biological and pharmaceutical activity.

Synthesis Analysis

Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Chemical Reactions Analysis

The chemical reactions involving piperazine derivatives can be quite diverse, depending on the functional groups attached to the piperazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For instance, the solubility, melting point, boiling point, and reactivity can vary greatly among different piperazine derivatives.

Scientific Research Applications

Cyclisation Reactions

Cyclisation reactions of azolylhydrazones derived from ethyl cyanoacetate and malononitrile have been studied, showcasing the formation of azolo[5,1-c][1,2,4]triazines. This research highlights the solvent effects on cyclisation and provides insights into the structural dynamics of azolo-triazines under different conditions (Gray et al., 1976).

Synthesis of Novel Heterocycles

The synthesis of novel heterocyclic thienoquinoline derivatives illustrates the versatility of ethyl aminoacetate derivatives in creating complex molecular structures with potential pharmacological applications (Awad et al., 1991).

Impurity Profile Determination

A study on the impurity profile of a glycoprotein IIb/IIIa antagonist, closely related to the ethyl piperazinyl acetate structure, utilized liquid chromatography-mass spectrometry. This research is crucial for the development of drugs by identifying and characterizing impurities in the synthesis process (Thomasberger et al., 1999).

Antimicrobial Activity Evaluation

Research into 1,2,4-triazol-3-one derivatives, starting from ethyl aminoacetate compounds, demonstrated antimicrobial activities. This suggests the potential of these compounds in developing new antimicrobial agents (Fandaklı et al., 2012).

Anticancer Agents Synthesis

The synthesis of potential anticancer agents, such as pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, showcases the application of ethyl aminoacetate derivatives in creating compounds that can inhibit cancer cell proliferation (Temple et al., 1983).

Novel Disperse Dyes

The creation of novel heterocyclic disperse dyes for dyeing polyester fibers demonstrates the application of ethyl aminoacetate derivatives in the textile industry, providing new dyes with good fastness properties (Iyun et al., 2015).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the target it interacts with. For instance, some piperazine derivatives are known to interact with certain receptors in the nervous system.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. For instance, some piperazine derivatives can be harmful if swallowed, inhaled, or if they come into contact with the skin.

Future Directions

Future research on piperazine derivatives could focus on developing new synthesis methods, studying their biological activity, and exploring their potential applications in medicine.